Cas no 1311390-87-0 (tert-butyl endo-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: tert-butyl endo-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 1311390-87-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5058674
• Update Time: 2026-02-28

tert-butyl endo-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R,6R)-rel-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate
• AMY35847
• rel-(1S,4R,6R)-2-Boc-6-amino-2-azabicyclo[2.2.2]octane
• tert-butyl (1S,4R,6R)-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate
• tert-butyl(1S,4R,6R)-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate
• tert-butyl endo-6-amino-2-azabicyclo[2.2.2]octane-2-carboxylate

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-8-4-5-10(14)9(13)6-8/h8-10H,4-7,13H2,1-3H3/t8-,9-,10+/m1/s1
• InChI Key： VOJMZLZBOIHIRI-BBBLOLIVSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2CC[C@H]1[C@@H](C2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6